Cas no 3729-16-6 (2-Propenamide, N-(1,1-dimethylpropyl)-)

• Product Name: 2-Propenamide, N-(1,1-dimethylpropyl)-
• CAS No: 3729-16-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 292395
• PubChem ID: 17803426
• Update Time: 2025-04-19

2-Propenamide, N-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(1,1-dimethylpropyl)-
• N-(2-methylbutan-2-yl)prop-2-enamide
• N-t-amylacryl-amide
• 3729-16-6
• DTXSID70591056
• SCHEMBL460924

• Inchi： 1S/C8H15NO/c1-5-7(10)9-8(3,4)6-2/h5H,1,6H2,2-4H3,(H,9,10)
• InChI Key： UGHVZLXVTYMJBC-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC(C)(C)CC

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų